Ethyl 4-phenyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-phenyl-2-sulfanylidene-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H12N2O2S/c1-2-17-12(16)10-8-14-13(18)15-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,14,15,18)
• InChI Key: GVOKOZFJKLGVFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=S)N=C1)C2=CC=CC=C2
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• CAS No.: 1240598-90-6

Description

Ethyl 4-phenyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C13H12N2O2S and its molecular weight is 260.31. The purity is usually 95%.
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Mechanism of Action

Target of Action

Ethyl 4-phenyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate is a derivative of dihydropyrimidinone (DHPM), a class of compounds known for their wide range of bioactivities . The primary target of this compound is the human kinesin Eg5 enzyme , a motor protein essential for cell division and thus a potential target for cancer therapy.

Mode of Action

The compound interacts with its target, the human kinesin Eg5 enzyme, through various molecular interactions . In silico analysis has shown that compounds with a chloro-group at the 3- or 4-position in the substituted ring of DHPM have a higher binding affinity for the human kinesin Eg5 enzyme than the standard drug monastrol .

Biochemical Pathways

Given its target, it is likely that it interferes with the normal function of the kinesin eg5 enzyme, potentially disrupting the process of cell division . This disruption could lead to cell death, particularly in rapidly dividing cells such as cancer cells.

Result of Action

In vitro cellular studies have revealed that compounds with a chloro-group at the 3- or 4-position in the substituted ring of DHPM, similar to this compound, induced significant cell death in human A549 lung adenocarcinoma cells . This suggests that the compound could have potential anticancer effects, particularly against lung cancer.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the temperature at which the compound is synthesized can affect its structure and, consequently, its mode of action Additionally, the presence of other molecules in the cellular environment can potentially affect the compound’s interaction with its target

Future Directions

The future directions for research on Ethyl 4-phenyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate and similar compounds include further exploration of their synthesis methods, reactivities, and biological applications. In particular, there is interest in their potential as anticancer drug candidates, especially for treating different types of cancers, particularly cancer of the lung.

Biochemical Analysis

Biochemical Properties

It is known that the compound is involved in various chemical reactions .

Cellular Effects

It is known that the compound can influence cell function . The compound may impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the compound exerts its effects at the molecular level . This includes binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound’s effects can change over time . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of Ethyl 4-phenyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate vary with different dosages in animal models . This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . This includes interactions with various enzymes or cofactors . The compound may also have effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This could include interactions with any transporters or binding proteins , as well as any effects on its localization or accumulation .

Subcellular Localization

It is known that the compound can be directed to specific compartments or organelles . This could include any targeting signals or post-translational modifications .